Cas no 1529449-22-6 (1-(2-Cycloheptylethyl)piperazine)
1-(2-Cycloheptylethyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cycloheptylethyl)piperazine
- 1529449-22-6
- EN300-975479
- 1-(2-Cycloheptylethyl)piperazine
-
- Inchi: 1S/C13H26N2/c1-2-4-6-13(5-3-1)7-10-15-11-8-14-9-12-15/h13-14H,1-12H2
- InChI Key: CLOHDUVSRBBDTD-UHFFFAOYSA-N
- SMILES: N1(CCNCC1)CCC1CCCCCC1
Computed Properties
- Exact Mass: 210.209598838g/mol
- Monoisotopic Mass: 210.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 15.3Ų
1-(2-Cycloheptylethyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-975479-1g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 1g |
$699.0 | 2023-09-01 | ||
| Enamine | EN300-975479-5g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 5g |
$2028.0 | 2023-09-01 | ||
| Enamine | EN300-975479-10g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 10g |
$3007.0 | 2023-09-01 | ||
| Enamine | EN300-975479-0.05g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-975479-0.1g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 0.1g |
$615.0 | 2025-02-21 | |
| Enamine | EN300-975479-0.25g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 0.25g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-975479-0.5g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 0.5g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-975479-1.0g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-975479-2.5g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-975479-5.0g |
1-(2-cycloheptylethyl)piperazine |
1529449-22-6 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 |
1-(2-Cycloheptylethyl)piperazine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1-(2-Cycloheptylethyl)piperazine
1-(2-Cycloheptylethyl)piperazine: A Comprehensive Overview
The compound with CAS No. 1529449-22-6, commonly referred to as 1-(2-Cycloheptylethyl)piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug discovery due to its unique structural properties and ability to form hydrogen bonds. The cycloheptyl group attached to the piperazine ring introduces additional complexity and functionality, making this compound a valuable tool in modern chemical research.
Recent studies have highlighted the potential of 1-(2-Cycloheptylethyl)piperazine in various applications, particularly in the development of novel therapeutic agents. Its structure allows for extensive modification, enabling researchers to explore its role as a scaffold for bioactive molecules. For instance, the cycloheptyl group provides steric bulk and rigidity, which can enhance the molecule's interaction with biological targets. This property has been leveraged in the design of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.
One of the most promising areas of research involving 1-(2-Cycloheptylethyl)piperazine is its application in medicinal chemistry. Scientists have utilized this compound as a building block for creating libraries of small molecules with diverse pharmacological profiles. These libraries are screened against various disease targets, such as kinases, proteases, and G-protein coupled receptors (GPCRs), to identify potential drug candidates. The ability of 1-(2-Cycloheptylethyl)piperazine to modulate these targets has led to the discovery of several lead compounds with high potency and selectivity.
In addition to its role in drug discovery, 1-(2-Cycloheptylethyl)piperazine has also been explored for its potential in materials science. Researchers have investigated its use as a precursor for advanced materials, such as polymers and coordination networks. The piperazine moiety's ability to form hydrogen bonds makes it an ideal component for self-assembling systems, which are critical in the development of nanomaterials and smart materials. Recent advancements in this field have demonstrated that derivatives of 1-(2-Cycloheptylethyl)piperazine can form highly ordered structures with tunable properties.
The synthesis of 1-(2-Cycloheptylethyl)piperazine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of the cycloheptyl group through ring-closing metathesis or other cyclization techniques, followed by coupling reactions to attach it to the piperazine backbone. Modern methodologies have enabled chemists to achieve high yields and excellent stereocontrol during these reactions, ensuring the production of pure and well-defined compounds.
From a toxicological perspective, understanding the safety profile of 1-(2-Cycloheptylethyl)piperazine is crucial for its application in pharmaceuticals and other industries. Recent toxicity studies have focused on assessing its acute and chronic effects on various biological systems. These studies have revealed that while the compound exhibits low toxicity at therapeutic concentrations, further investigation is required to fully characterize its long-term effects and potential for bioaccumulation.
In conclusion, 1-(2-Cycloheptylethyl)piperazine (CAS No. 1529449-22-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and material development. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1529449-22-6 (1-(2-Cycloheptylethyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)